Cas no 223130-52-7 (Circumdatin A)
Circumdatin A structure
Product Name:Circumdatin A
CAS No:223130-52-7
Molecular Formula:C21H19N3O5
Molecular Weight:393.392665147781
CID:287427
Circumdatin A Properties
Names and Identifiers
-
- 6H,12H-Oxepino[2',3':4,5]pyrimido[1,2-a]pyrrolo[2,1-c][1,4]benzodiazepine-6,12-dione,14,15,16,16a-tetrahydro-4,10-dimethoxy-, (16aS)-
- 6H,12H-Oxepino[2',3':4,5]pyrimido[1,2-a]pyrrolo[2,1-c][1,4]benzodiazepine-6,12-dione,14,15,16,16a-tetrahydro-4,10-dimethoxy-,
- AsperloxinA
- Circumdatin A
- Circumdatine A
- CID 100961124
- 6H,12H-Oxepino[2',3':4,5]pyrimido[1,2-a]pyrrolo[2,1-c][1,4]benzodiazepine-6,12-dione, 14,15,16,16a-tetrahydro-4,10-dimethoxy-, (16aS)-
- (16aS)-14,15,16,16a-tetrahydro-4,10-dimethoxy-6H,12H-oxepino[2′,3′:4,5]pyrimido[1,2-a]pyrrolo[2,1-c][1,4]benzodiazepine-6,12-dione
-
- InChIKey： IGLYCPSKFPNEAE-INIZCTEOSA-M
- Inchi： 1S/C21H20N3O5/c1-28-12-5-6-15-14(10-12)20(26)23-8-3-4-16(23)19-22-9-7-13(29-2)11-17(22)18(25)21(27)24(15)19/h5-7,9-11,16,25H,3-4,8H2,1-2H3/p-1/t16-/m0/s1
- SMILES： O=C1C2C=C(C=CC=2N2C(C(=C3C=C(C=CN3[C]2[C@@H]2CCCN21)OC)[O-])=O)OC |^1:17|
Computed Properties
- Exact Mass: 393.132
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 2
- Monoisotopic Mass: 393.132
- Heavy Atom Count: 29
- Complexity: 834
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Topological Polar Surface Area: 85.4
Experimental Properties
- Boiling Point: 675.3±65.0 °C(Predicted)
- Melting Point: 131-132 °C(Solv: methanol (67-56-1))
- Solubility: Ethanol: soluble
- pka: -1.58±0.40(Predicted)
- Density: 1.47±0.1 g/cm3(Predicted)
Circumdatin A Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01LISK-1mg |
(16aS)-14,15,16,16a-tetrahydro-4,10-dimethoxy-6H,12H-oxepino[2′,3′:4,5]pyrimido[1,2-a]pyrrolo[2,1-c][1,4]benzodiazepine-6,12-dione |
223130-52-7 | ≥95% | 1mg |
$797.00 | ||
| A2B Chem LLC | BA82948-1mg |
(16aS)-14,15,16,16a-tetrahydro-4,10-dimethoxy-6H,12H-oxepino[2′,3′:4,5]pyrimido[1,2-a]pyrrolo[2,1-c][1,4]benzodiazepine-6,12-dione |
223130-52-7 | ≥95% | 1mg |
$611.00 | 2024-04-20 | |
| BioAustralis | BIA-C1919-0.25 mg |
Circumdatin A |
223130-52-7 | >95%byHPLC | 0.25mg |
$166.00 | 2023-08-21 |
Circumdatin A Related Literature
-
John R. Lewis Nat. Prod. Rep. 2001 18 95
-
2. On benzo[b][1,4]diazepinium-olates, -thiolates and -carboxylates as anti-Hückel mesomeric betainesAndreas Schmidt,Abbas Gholipour Shilabin,Martin Nieger Org. Biomol. Chem. 2003 1 4342
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